Cas no 871254-78-3 (Benzoic acid, 2,5-dichloro-4-(trifluoromethyl)-)
Benzoic acid, 2,5-dichloro-4-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2,5-dichloro-4-(trifluoromethyl)-
- 2,5-Dichloro-4-(trifluoromethyl)benzoic acid
- CS-0498518
- 871254-78-3
- 3,6-dichloro-4-(trifluoromethyl)benzoic acid
-
- Inchi: 1S/C8H3Cl2F3O2/c9-5-2-4(8(11,12)13)6(10)1-3(5)7(14)15/h1-2H,(H,14,15)
- InChI Key: LSSFGRYSIFJIRB-UHFFFAOYSA-N
- SMILES: C(C1C=C(Cl)C(C(=O)O)=CC=1Cl)(F)(F)F
Computed Properties
- Exact Mass: 257.9462192Da
- Monoisotopic Mass: 257.9462192Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 37.3Ų
Benzoic acid, 2,5-dichloro-4-(trifluoromethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-22838429-1.0g |
2,5-dichloro-4-(trifluoromethyl)benzoic acid |
871254-78-3 | 95% | 1.0g |
$0.0 | 2022-12-10 |
Benzoic acid, 2,5-dichloro-4-(trifluoromethyl)- Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on Benzoic acid, 2,5-dichloro-4-(trifluoromethyl)-
Benzoic acid, 2,5-dichloro-4-(trifluoromethyl)- (CAS No. 871254-78-3)
Benzoic acid, 2,5-dichloro-4-(trifluoromethyl)- (CAS No. 871254-78-3) is a highly specialized compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of two chlorine atoms and a trifluoromethyl group, which confer it with distinct chemical properties and potential applications.
The trifluoromethyl group is particularly noteworthy due to its strong electron-withdrawing effect, which can significantly influence the reactivity and stability of the molecule. This property makes Benzoic acid, 2,5-dichloro-4-(trifluoromethyl)- an attractive candidate for various synthetic transformations and as a building block in the development of novel pharmaceuticals.
In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery and development. The introduction of fluorine atoms into organic molecules can enhance their metabolic stability, improve their pharmacokinetic properties, and modulate their biological activity. Benzoic acid, 2,5-dichloro-4-(trifluoromethyl)- is no exception, and its unique structure has led to its evaluation in several preclinical studies.
One of the key areas of research involving Benzoic acid, 2,5-dichloro-4-(trifluoromethyl)- is its potential as an antimicrobial agent. Studies have shown that compounds with similar structures exhibit potent antibacterial activity against a range of pathogenic microorganisms. The presence of the chlorine atoms and the trifluoromethyl group may contribute to this activity by disrupting cell membranes or interfering with essential metabolic pathways in bacteria.
Another promising application of Benzoic acid, 2,5-dichloro-4-(trifluoromethyl)- is in the field of cancer research. Fluorinated benzoic acids have been explored for their ability to inhibit specific enzymes involved in cancer cell proliferation and survival. For instance, some derivatives have shown promising results as inhibitors of histone deacetylases (HDACs), which are important targets in epigenetic therapy for cancer.
The synthesis of Benzoic acid, 2,5-dichloro-4-(trifluoromethyl)- typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound. For example, transition-metal-catalyzed reactions have been employed to introduce the trifluoromethyl group selectively into the aromatic ring.
In addition to its potential therapeutic applications, Benzoic acid, 2,5-dichloro-4-(trifluoromethyl)- has also been studied for its use in materials science. The unique electronic properties conferred by the trifluoromethyl group make it a valuable component in the development of functional materials with applications in electronics and energy storage.
The safety profile of Benzoic acid, 2,5-dichloro-4-(trifluoromethyl)- is an important consideration for both research and industrial applications. While it is generally considered stable under normal conditions, appropriate handling and storage practices are essential to ensure safety. Researchers should adhere to standard laboratory protocols and guidelines when working with this compound.
Overall, Benzoic acid, 2,5-dichloro-4-(trifluoromethyl)- (CAS No. 871254-78-3) represents a versatile and promising compound with a wide range of potential applications in chemistry and biology. Its unique structural features and chemical properties make it an important subject of ongoing research and development efforts.
871254-78-3 (Benzoic acid, 2,5-dichloro-4-(trifluoromethyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)